Cas no 1807153-64-5 (Ethyl 4-chloro-5-cyano-2-methylbenzoate)

• Product Name: Ethyl 4-chloro-5-cyano-2-methylbenzoate
• CAS No: 1807153-64-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4796188
• Update Time: 2025-06-09

Ethyl 4-chloro-5-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-cyano-2-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)9-5-8(6-13)10(12)4-7(9)2/h4-5H,3H2,1-2H3
• InChI Key： YYVWQAOOJMUZTF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-5-cyano-2-methylbenzoate

Ethyl 4-chloro-5-cyano-2-methylbenzoate (CAS No. 1807153-64-5): A Comprehensive Overview

Ethyl 4-chloro-5-cyano-2-methylbenzoate (CAS No. 1807153-64-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical intermediates. Its molecular structure, featuring a benzoate ester group, chloro and cyano substituents, and a methyl group, endows it with distinct reactivity and potential applications in synthetic chemistry.

The< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate molecule is derived from benzoic acid, which is a fundamental building block in organic synthesis. The presence of the chloro group at the 4-position and the cyano group at the 5-position introduces electrophilic and nucleophilic centers, respectively, making it a versatile intermediate for various chemical transformations. Additionally, the methyl group at the 2-position enhances its stability and reactivity, allowing for further functionalization. These structural features make it an attractive candidate for use in multi-step synthetic routes leading to complex molecules.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. The< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate (CAS No. 1807153-64-5) has been explored as a key intermediate in the synthesis of various bioactive compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmacologically active agents. The benzoate moiety is particularly noteworthy, as it is commonly found in drugs that target central nervous system disorders, anti-inflammatory medications, and antimicrobial agents.

One of the most compelling aspects of< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate is its role in the development of novel antiviral compounds. The cyano group, being a strong electron-withdrawing moiety, can influence the electronic properties of adjacent functional groups, thereby modulating biological activity. Recent studies have highlighted its potential in synthesizing inhibitors targeting viral proteases and polymerases. These inhibitors are crucial in combating emerging viral infections and have shown promise in preclinical trials. The ability to modify the< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate scaffold allows researchers to fine-tune its properties for specific therapeutic applications.

The< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate (CAS No. 1807153-64-5) also finds applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its unique chemical structure allows for cross-linking reactions that enhance material durability and thermal stability. Researchers have leveraged these properties to develop high-performance polymers used in aerospace, automotive, and electronics industries. The incorporation of< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate into these materials improves their resistance to degradation and environmental stressors, making them more suitable for demanding applications.

In conclusion, the< strong>Ethyl 4-chloro-5-cyano-2-methylbenzoate (CAS No. 1807153-64-5) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its structural versatility enables diverse chemical transformations, making it an invaluable intermediate in drug discovery and industrial applications. As research continues to uncover new methodologies for functionalizing this compound, its role in developing innovative solutions is expected to grow even further.